Cas no 2138523-43-8 (3-[4-(Fluoromethyl)piperidin-1-yl]-4-(trifluoromethyl)cyclohexan-1-ol)

• Product Name: 3-[4-(Fluoromethyl)piperidin-1-yl]-4-(trifluoromethyl)cyclohexan-1-ol
• CAS No: 2138523-43-8
• MF: C₁₃H₂₁F₄NO
• MW: 283.305557966232
• CID: 5918746
• PubChem ID: 165490773
• Update Time: 2025-06-10

3-[4-(Fluoromethyl)piperidin-1-yl]-4-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160825
• 2138523-43-8
• 3-[4-(fluoromethyl)piperidin-1-yl]-4-(trifluoromethyl)cyclohexan-1-ol
• 3-[4-(Fluoromethyl)piperidin-1-yl]-4-(trifluoromethyl)cyclohexan-1-ol

• Inchi： 1S/C13H21F4NO/c14-8-9-3-5-18(6-4-9)12-7-10(19)1-2-11(12)13(15,16)17/h9-12,19H,1-8H2
• InChI Key： JQIZSMDXRWHLIK-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N1CCC(CF)CC1)O)(F)F

Computed Properties

• Exact Mass: 283.15592694g/mol
• Monoisotopic Mass: 283.15592694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[4-(Fluoromethyl)piperidin-1-yl]-4-(trifluoromethyl)cyclohexan-1-ol

Introduction to 3-[4-(Fluoromethyl)piperidin-1-yl]-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138523-43-8)

3-[4-(Fluoromethyl)piperidin-1-yl]-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138523-43-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research findings.

The chemical structure of 3-[4-(Fluoromethyl)piperidin-1-yl]-4-(trifluoromethyl)cyclohexan-1-ol is defined by a cyclohexane ring substituted with a trifluoromethyl group at the 4-position and a piperidine ring at the 3-position, which is further substituted with a fluoromethyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for drug development.

The synthesis of 3-[4-(Fluoromethyl)piperidin-1-yl]-4-(trifluoromethyl)cyclohexan-1-ol has been reported in several studies. One common approach involves the coupling of a trifluoromethyl-substituted cyclohexanol with a fluoromethylated piperidine derivative. This can be achieved through various methodologies, such as transition-metal-catalyzed cross-coupling reactions or nucleophilic substitution reactions. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are crucial for pharmaceutical applications.

In terms of pharmacological properties, 3-[4-(Fluoromethyl)piperidin-1-yl]-4-(trifluoromethyl)cyclohexan-1-ol has shown promising activity in preclinical studies. Research has demonstrated its potential as a modulator of specific neurotransmitter receptors, particularly those involved in the central nervous system (CNS). For instance, studies have indicated that this compound can interact with serotonin receptors (5-HT receptors), which are implicated in mood disorders such as depression and anxiety. Additionally, it has been shown to exhibit selective binding to certain G protein-coupled receptors (GPCRs), suggesting its potential as a therapeutic agent for neurological disorders.

Beyond its CNS applications, 3-[4-(Fluoromethyl)piperidin-1-yl]-4-(trifluoromethyl)cyclohexan-1-ol has also been investigated for its anticancer properties. Preclinical studies have reported that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell signaling pathways that are dysregulated in cancer cells. Specifically, it has been shown to affect the PI3K/AKT/mTOR pathway, which is frequently activated in many types of cancer and plays a critical role in cell proliferation and survival.

To further understand the therapeutic potential of 3-[4-(Fluoromethyl)piperidin-1-yl]-4-(trifluoromethyl)cyclohexan-1-ol, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels and exhibits favorable pharmacokinetic properties. However, more extensive clinical data are needed to fully assess its therapeutic benefits and potential side effects.

In addition to its direct therapeutic applications, 3-[4-(Fluoromethyl)piperidin-1-yl]-4-(trifluoromethyl)cyclohexan-1-ol has also been explored as a tool compound in drug discovery research. Its unique structure and biological activities make it an excellent candidate for structure-based drug design (SBDD) studies. By understanding how this compound interacts with specific protein targets at the molecular level, researchers can gain insights into the design of more potent and selective drugs for various diseases.

The future prospects for 3-[4-(Fluoromethyl)piperidin-1-yl]-4-(trifluoromethyl)cyclohexan-1-ol are promising. Ongoing research continues to uncover new aspects of its pharmacology and potential therapeutic applications. As more data become available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the development of novel treatments for neurological disorders and cancer.

In conclusion, 3-[4-(Fluoromethyl)piperidin-1-yl]-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138523-43-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in both academic research and pharmaceutical development.